Cas no 13039-27-5 (1H-Imidazolium,1-(carboxymethyl)-2-heptadecyl-4,5-dihydro-1-(2-hydroxyethyl)-, hydroxide,sodium salt (1:1:1))

• Product Name: 1H-Imidazolium,1-(carboxymethyl)-2-heptadecyl-4,5-dihydro-1-(2-hydroxyethyl)-, hydroxide,sodium salt (1:1:1)
• CAS No: 13039-27-5
• MF: C₂₄H₄₇N₂NaO₄
• MW: 450.630758523941
• CID: 215407
• PubChem ID: 83072
• Update Time: 2025-04-19

1H-Imidazolium,1-(carboxymethyl)-2-heptadecyl-4,5-dihydro-1-(2-hydroxyethyl)-, hydroxide,sodium salt (1:1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium,1-(carboxymethyl)-2-heptadecyl-4,5-dihydro-1-(2-hydroxyethyl)-, hydroxide,sodium salt (1:1:1)
• 1H-Imidazolium,1-(carboxymethyl)-2-heptadecyl-4,5-dihydro-1-(2-hydroxyethyl)-, hydroxide,sodiu...
• sodium 1-(carboxymethyl)-2-heptadecyl-4,5-dihydro-1-(2-hydroxyethyl)-1H-imidazolium hydroxide
• sodium hydroxide - [2-heptadecyl-1-(2-hydroxyethyl)-4,5-dihydro-1H-imidazol-1-ium-1-yl]acetate (1:1:1)
• Einecs 235-906-7
• 13039-27-5
• sodium;2-[2-heptadecyl-1-(2-hydroxyethyl)-4,5-dihydroimidazol-1-ium-1-yl]acetate;hydroxide
• Sodium hydroxide--[2-heptadecyl-1-(2-hydroxyethyl)-4,5-dihydro-1H-imidazol-1-ium-1-yl]acetate (1/1/1)
• DTXSID00926711

• Inchi： 1S/C24H46N2O3.Na.H2O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-23-25-18-19-26(23,20-21-27)22-24(28)29;;/h27H,2-22H2,1H3;;1H2/q;+1;/p-1
• InChI Key： DEPFQLUZPKASPT-UHFFFAOYSA-M
• SMILES： [Na+].OCC[N+]1(CC(=O)[O-])C(CCCCCCCCCCCCCCCCC)=NCC1.[OH-]

Computed Properties

• Exact Mass: 450.343
• Monoisotopic Mass: 450.343
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 19
• Complexity: 448
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.7A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C